1-(2-phenoxyethyl)-4-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperazine

• IUPAC Name: [4-(2-phenoxyethyl)piperazin-1-yl]-(2-propyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C19H25N3O2S/c1-2-6-18-20-17(15-25-18)19(23)22-11-9-21(10-12-22)13-14-24-16-7-4-3-5-8-16/h3-5,7-8,15H,2,6,9-14H2,1H3
• InChI Key: IHKDFGDDCGAIJK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)N2CCN(CC2)CCOC3=CC=CC=C3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives often involves nucleophilic addition reactions, condensation, and substitution reactions to introduce various substituents onto the piperazine nucleus. A common approach includes the initial synthesis of piperazine substrates followed by sequential functionalization. For example, derivatives can be synthesized by reacting ferulic acid with piperazine under acetylation conditions, followed by deacetylation to yield the target product with a yield over 56.9% (Wang Xiao-shan, 2011). This method demonstrates the versatility of piperazine chemistry in accommodating diverse functional groups, leading to compounds with varied biological activities.

Molecular Structure Analysis

The molecular structure of piperazine derivatives is confirmed through spectroscopic methods such as IR, 1H NMR, and MS. These techniques provide detailed information about the molecular framework and the spatial arrangement of atoms within the molecule. For instance, crystal structure and spectral data analysis offer insights into the compound's configuration, crucial for understanding its chemical behavior and interaction with biological targets (G. Lv et al., 2019).